Cas no 2171978-60-0 (8-(difluoromethyl)quinoline-5-sulfonamide)

• Product Name: 8-(difluoromethyl)quinoline-5-sulfonamide
• CAS No: 2171978-60-0
• MF: C₁₀H₈F₂N₂O₂S
• MW: 258.244527816772
• CID: 6493438
• PubChem ID: 165723709
• Update Time: 2025-06-08

8-(difluoromethyl)quinoline-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 8-(difluoromethyl)quinoline-5-sulfonamide
• EN300-1611854
• 2171978-60-0

• Inchi： 1S/C10H8F2N2O2S/c11-10(12)7-3-4-8(17(13,15)16)6-2-1-5-14-9(6)7/h1-5,10H,(H2,13,15,16)
• InChI Key： BCDFMXCCUVLFKO-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C(F)F)C2C1=CC=CN=2)(N)(=O)=O

Computed Properties

• Exact Mass: 258.02745500g/mol
• Monoisotopic Mass: 258.02745500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 81.4Ų

Additional information on 8-(difluoromethyl)quinoline-5-sulfonamide

Comprehensive Overview of 8-(difluoromethyl)quinoline-5-sulfonamide (CAS No. 2171978-60-0): Properties, Applications, and Research Insights

The compound 8-(difluoromethyl)quinoline-5-sulfonamide (CAS No. 2171978-60-0) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and agrochemical research. As a sulfonamide derivative with a difluoromethylquinoline backbone, this molecule exhibits remarkable stability and reactivity, making it a valuable candidate for drug discovery and material science. Researchers are particularly interested in its hydrogen-bonding capabilities and electron-withdrawing properties, which contribute to its diverse functionality.

In the context of current scientific trends, 8-(difluoromethyl)quinoline-5-sulfonamide aligns with the growing demand for fluorinated compounds in medicinal chemistry. The incorporation of fluorine atoms has become a hot topic, as evidenced by frequent searches for "fluorine in drug design" and "benefits of fluorinated pharmaceuticals." This compound's difluoromethyl group enhances its metabolic stability and bioavailability, addressing common challenges in modern drug development. Its quinoline scaffold further adds to its appeal, as this structural motif is prevalent in many FDA-approved drugs.

The synthesis of CAS No. 2171978-60-0 typically involves multi-step organic reactions, with particular emphasis on regioselective sulfonylation and difluoromethylation techniques. Recent publications highlight innovative approaches to optimize yield and purity, responding to the frequent search query "how to synthesize quinoline sulfonamides." Analytical characterization of this compound often employs NMR spectroscopy, mass spectrometry, and X-ray crystallography, methods that dominate academic discussions about "compound characterization techniques."

From an application perspective, 8-(difluoromethyl)quinoline-5-sulfonamide shows promise in several cutting-edge areas. In pharmaceutical research, its structural features suggest potential as a kinase inhibitor scaffold, a subject frequently searched in connection with "cancer drug targets." The compound's sulfonamide moiety may also contribute to carbonic anhydrase inhibition, relevant to treatments for glaucoma and altitude sickness. Beyond medicine, agrochemical researchers are investigating its utility as a pesticide intermediate, particularly in light of increasing searches for "eco-friendly crop protection chemicals."

Quality control and safety considerations for 2171978-60-0 follow standard protocols for sulfonamide compounds. Stability studies indicate that proper storage conditions—typically ambient temperature in desiccated environments—maintain the compound's integrity over extended periods. These practical aspects address common user queries about "handling sulfonamide derivatives" and "chemical storage best practices." Regulatory compliance information confirms that this material is not classified under restricted categories, making it accessible for legitimate research purposes worldwide.

Future research directions for 8-(difluoromethyl)quinoline-5-sulfonamide may explore its potential in metal-organic frameworks (MOFs) and catalytic systems, areas generating substantial interest in materials science circles. The compound's ability to participate in supramolecular interactions could enable novel applications in molecular recognition and sensor development. These possibilities align with trending searches about "advanced functional materials" and "chemical sensors for environmental monitoring," demonstrating the compound's relevance to contemporary scientific challenges.

For researchers seeking detailed technical data about CAS 2171978-60-0, comprehensive resources are available including spectral libraries, crystallographic data, and computational chemistry predictions. The scientific community continues to investigate this compound's full potential, with particular attention to its structure-activity relationships and possible therapeutic applications. As interest grows in tailored molecular design and precision chemistry, 8-(difluoromethyl)quinoline-5-sulfonamide stands as a compelling subject for both academic study and industrial development.